Cas no 1807037-96-2 (Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate)

• Product Name: Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate
• CAS No: 1807037-96-2
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4970434
• Update Time: 2025-08-05

Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate

• Inchi： 1S/C11H9BrClNO2/c1-16-11(15)4-7-2-9(6-14)10(12)3-8(7)5-13/h2-3H,4-5H2,1H3
• InChI Key： SOZLVAWNNJRKRD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)OC)=C(CCl)C=1

Computed Properties

• Exact Mass: 300.95052 g/mol
• Monoisotopic Mass: 300.95052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1
• Molecular Weight: 302.55

Additional information on Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate

Comprehensive Overview of Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate (CAS No. 1807037-96-2)

Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate (CAS No. 1807037-96-2) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent, chloromethyl group, and cyano functionality, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and adaptability in cross-coupling reactions, nucleophilic substitutions, and cyclization processes.

In recent years, the demand for Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate has surged due to its role in developing small-molecule drugs and biodegradable polymers. A trending topic in organic chemistry forums revolves around optimizing its synthesis to improve yield and purity—key concerns for manufacturers. Questions like *"How to enhance the stability of cyanophenylacetate derivatives?"* or *"Best practices for storing bromo-chloromethyl compounds?"* frequently appear in search queries, reflecting user interest in practical applications.

The compound’s CAS No. 1807037-96-2 is often cross-referenced in patent literature for anticancer drug candidates and photoactive materials. Its electron-withdrawing groups (e.g., cyano and bromo) enable precise modifications in molecular design, aligning with the growing focus on structure-activity relationships (SAR) in drug discovery. Environmental considerations also drive innovation, with labs exploring greener solvents for reactions involving this ester.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate. Recent publications highlight its use in metal-catalyzed reactions, particularly palladium-mediated couplings—a hotspot in catalytic chemistry. Users searching for *"scalable synthesis of chloromethyl phenylacetate derivatives*" or *"safety data for brominated cyanophenyl intermediates*" will find this compound’s profile highly relevant.

From a commercial perspective, suppliers emphasize batch consistency and regulatory compliance (e.g., REACH, GMP) for CAS No. 1807037-96-2. The rise of AI-driven retrosynthesis tools has further spotlighted such compounds, as algorithms prioritize structurally diverse intermediates. This synergy of traditional expertise and digital innovation positions Methyl 4-bromo-2-chloromethyl-5-cyanophenylacetate as a cornerstone in modern synthetic chemistry.